Cas no 1418113-59-3 (2-[(1S)-1-{[(Benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-[(1S)-1-{[(Benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid
• CAS No: 1418113-59-3
• MF: C₁₈H₂₂N₂O₅
• MW: 346.377685070038
• MDL: MFCD23097157
• CID: 4699392
• Update Time: 2025-11-05

2-[(1S)-1-{[(Benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1S)-1-{[(benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid
• 2-[(1S)-1-{[(Benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid

• MDL： MFCD23097157
• Inchi： 1S/C18H22N2O5/c1-11(2)9-14(16-20-15(17(21)22)12(3)25-16)19-18(23)24-10-13-7-5-4-6-8-13/h4-8,11,14H,9-10H2,1-3H3,(H,19,23)(H,21,22)/t14-/m0/s1
• InChI Key： MULLZAJRBDDYAA-AWEZNQCLSA-N
• SMILES： O1C(C)=C(C(=O)O)N=C1[C@H](CC(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 451
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-[(1S)-1-{[(Benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid

2-[(1S)-1-{[(Benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid: A Comprehensive Overview

2-[(1S)-1-{[(Benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid (CAS No. 1418113-59-3) is a specialized oxazole derivative with significant potential in pharmaceutical and biochemical research. This compound, often referred to in abbreviated form due to its complex name, has garnered attention for its unique structural properties and applications in drug discovery. Its benzyloxycarbonyl-protected amino group and oxazole-carboxylic acid moiety make it a valuable intermediate in peptide synthesis and medicinal chemistry.

The molecular structure of 2-[(1S)-1-{[(Benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid features a stereocenter at the (1S)-position, which is critical for its biological activity. Researchers are particularly interested in its role as a building block for peptidomimetics, compounds designed to mimic the structure and function of peptides. This application is highly relevant in current drug development trends, where peptide-based therapeutics are gaining prominence due to their high specificity and reduced side effects compared to traditional small-molecule drugs.

In the context of recent scientific advancements, CAS 1418113-59-3 has been explored for its potential in targeted drug delivery systems. The oxazole ring in its structure provides metabolic stability, while the carboxylic acid group offers a site for further functionalization. These characteristics align with the growing demand for bioconjugation techniques in modern therapeutics, particularly in the development of antibody-drug conjugates (ADCs) and other targeted therapies.

The synthesis of 2-[(1S)-1-{[(Benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid typically involves multi-step organic reactions, with careful attention to protecting group strategies. The benzyloxycarbonyl (Cbz) group serves as a temporary protector for the amino functionality, a technique widely used in solid-phase peptide synthesis (SPPS). This aspect connects with current research interests in green chemistry and atom-economical synthesis, as scientists seek more efficient methods to produce such complex molecules.

From a commercial perspective, the demand for CAS 1418113-59-3 has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical companies engaged in novel drug development. The compound's purity and stereochemical integrity are crucial parameters that determine its suitability for various applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this material, ensuring it meets the stringent requirements of modern drug discovery programs.

Recent publications have highlighted the potential of oxazole-containing compounds like 2-[(1S)-1-{[(Benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid in addressing challenging therapeutic areas. These include antimicrobial resistance, where novel structural motifs are needed to combat resistant pathogens, and cancer immunotherapy, where small-molecule immunomodulators are being actively investigated. The compound's ability to serve as a scaffold for diverse pharmacological activities makes it particularly valuable in these cutting-edge research areas.

Storage and handling of 2-[(1S)-1-{[(Benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid require standard laboratory precautions for organic compounds. It should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this or any chemical substance.

The future outlook for CAS 1418113-59-3 appears promising, with potential applications extending beyond its current uses. As computational methods like AI-driven drug design become more sophisticated, compounds with well-defined stereochemistry and multiple functional groups, such as this one, may find new roles in virtual screening and structure-activity relationship (SAR) studies. Additionally, the growing interest in macrocyclic compounds and constrained peptides may create further demand for this type of building block.

For researchers considering working with 2-[(1S)-1-{[(Benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid, it's important to source the material from reputable suppliers who can provide comprehensive analytical data and proper documentation. The compound's chiral purity is especially critical for biological applications, as even small amounts of the opposite enantiomer can significantly affect experimental outcomes. This consideration is particularly relevant in light of increasing regulatory requirements for enantiomerically pure pharmaceuticals.

In summary, 2-[(1S)-1-{[(Benzyloxy)carbonyl]amino}-3-methylbutyl]-5-methyl-1,3-oxazole-4-carboxylic acid represents an important tool in modern medicinal chemistry. Its combination of protected amino functionality, carboxylic acid group, and heterocyclic core offers numerous possibilities for chemical modification and biological evaluation. As research continues to explore new therapeutic modalities and synthetic strategies, compounds like this will likely play an increasingly important role in advancing pharmaceutical science and drug discovery efforts.